Cas no 123183-98-2 (1,4-Pentanedione, 1-(2-naphthalenyl)-)

• Product Name: 1,4-Pentanedione, 1-(2-naphthalenyl)-
• CAS No: 123183-98-2
• Molecular Formula: C₁₅H₁₄O₂
• Molecular Weight: 226.27046
• CID: 1215700
• PubChem ID: 825941

1,4-Pentanedione, 1-(2-naphthalenyl)- Properties

Names and Identifiers

• 1,4-Pentanedione, 1-(2-naphthalenyl)-
• 1-naphthalen-2-ylpentane-1,4-dione
• AE-562/12222425
• 123183-98-2
• SCHEMBL8536512
• 1-(2-naphthyl)-1,4-pentanedione
• DTXSID70356541
• HMS2518G08
• CHEMBL1518900
• SMR000224782
• MLS000698376

• InChIKey： LDLFCZYWHIIMJZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H14O2/c1-11(16)6-9-15(17)14-8-7-12-4-2-3-5-13(12)10-14/h2-5,7-8,10H,6,9H2,1H3
• SMILES： CC(=O)CCC(=O)C1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 226.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.099379685g/mol
• Heavy Atom Count: 17
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones